![molecular formula C13H19N3O3S B2644492 N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide CAS No. 929974-27-6](/img/structure/B2644492.png)
N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide (APSA) is a synthetic organic compound that has found use in a variety of scientific research applications. APSA is a relatively new compound, having only been synthesized in the late 2000s, and it has become increasingly popular among scientists due to its advantageous properties.
Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidines, including N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide, serve as essential building blocks in drug development. Researchers explore their synthesis and functionalization to create novel pharmaceutical agents. The piperidine moiety contributes to the structural diversity of drug candidates, impacting their bioactivity and pharmacokinetics .
Antioxidant Properties
In recent studies, N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide demonstrated antioxidant activity. This property is crucial for protecting cells from oxidative stress and preventing various diseases. Researchers investigate its potential as a therapeutic agent for conditions related to oxidative damage .
Metal Chelation
The compound exhibits metal chelating properties. Metal ions play essential roles in biological processes, but their dysregulation can lead to diseases. N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide’s ability to chelate metals may have implications for treating metal-related disorders .
Brain Exposure Enhancement
Researchers have incorporated piperidine moieties, including N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide, into drug candidates to improve brain exposure. This modification enhances the compound’s ability to cross the blood-brain barrier, potentially increasing therapeutic efficacy for central nervous system disorders .
Spiropiperidines
Spiropiperidines, a class of piperidine derivatives, have diverse applications. N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide may serve as a precursor for synthesizing spiropiperidine-based compounds with unique biological activities .
Biological Evaluation
Ongoing research investigates the biological effects of N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide. Scientists evaluate its interactions with cellular targets, toxicity profiles, and potential therapeutic uses. Understanding its biological activity is crucial for drug development .
properties
IUPAC Name |
N-[4-(4-aminopiperidin-1-yl)sulfonylphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3S/c1-10(17)15-12-2-4-13(5-3-12)20(18,19)16-8-6-11(14)7-9-16/h2-5,11H,6-9,14H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBQRORCBXASKET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(4-aminopiperidin-1-yl)sulfonyl]phenyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.